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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B123061 Get Quote

Introduction

2-Undecanone, a saturated methyl ketone, is a naturally occurring organic compound found in

various plants and is also synthesized for commercial applications. This technical guide

provides an in-depth overview of 2-Undecanone, covering its chemical identity,

physicochemical properties, synthesis, and biological activities, with a focus on its relevance to

researchers, scientists, and drug development professionals.

Chemical Identification
The Chemical Abstracts Service (CAS) has assigned the number 112-12-9 to 2-Undecanone.

[1][2][3][4][5] It is recognized by a variety of synonyms across different applications and

contexts.

Table 1: Synonyms of 2-Undecanone
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Synonym Reference(s)

Methyl nonyl ketone [1][5][6][7]

Undecan-2-one [1][5][8]

2-Hendecanone [1][5]

Rue ketone [5][8]

Ketone, methyl nonyl [1][5]

Nonyl methyl ketone [1][5]

MGK Dog & Cat Repellent [1]

IBI-246 [7][8]

BioUD [3]

Physicochemical Properties
2-Undecanone is a colorless to slightly yellow, oily liquid with a characteristic floral, fruity odor.

[5][6] Its key physicochemical properties are summarized in the table below.

Table 2: Physicochemical Properties of 2-Undecanone
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Property Value Reference(s)

Molecular Formula C₁₁H₂₂O [1][2][7]

Molecular Weight 170.29 g/mol [1][2]

Melting Point 11-13 °C [6][9]

Boiling Point 231-232 °C [6][9]

Density 0.825 g/mL at 25 °C [6][9]

Vapor Pressure <1 mmHg at 20 °C [6][9]

Vapor Density 5.9 (vs air) [5][6]

Flash Point 89 °C (closed cup) [5][9]

Solubility
Insoluble in water; Soluble in

organic solvents.[6][7][8]

Refractive Index (n²⁰/D) 1.43 [6]

Synthesis and Reactions
Synthesis: 2-Undecanone can be obtained through several synthetic routes:

Oxidation of 2-Undecanol: A common method involves the oxidation of the corresponding

secondary alcohol, 2-undecanol.[6]

From Decanoic Acid and Acetic Acid: This synthesis occurs by heating decanoic acid and

acetic acid over thorium oxide at 450°C.[6]

Isolation from Natural Sources: It can be isolated from essential oils, such as oil of rue,

through fractional distillation.[7][10][11] However, this method is not of significant commercial

importance.[6]

Dry Distillation of Calcium Salts: Another method involves the dry distillation of calcium

acetate and calcium caprylate.[10][11]
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Reactions: As a methyl ketone, 2-undecanone undergoes the haloform reaction in the

presence of a base and a halogen. For instance, its reaction with sodium hypochlorite yields

sodium decanoate, chloroform, and sodium hydroxide.[7][8]

Experimental Protocols
Quantification of 2-Undecanone in Biological Samples using Gas Chromatography (GC)

This protocol provides a general framework for the quantification of 2-undecanone in samples

such as milk, based on methods cited in the literature.[6][9]

Sample Preparation (Solid-Phase Microextraction - SPME):

A known volume of the liquid sample (e.g., milk) is placed in a sealed vial.

An internal standard is added to the sample.

The sample is heated and agitated to promote the release of volatile compounds.

An SPME fiber is exposed to the headspace above the sample for a defined period to

adsorb the volatile analytes, including 2-undecanone.

Gas Chromatography (GC) Analysis:

Injector: The SPME fiber is inserted into the heated GC injector, where the adsorbed

analytes are thermally desorbed onto the analytical column.

Column: A non-polar capillary column is typically used for the separation of volatile

compounds.

Oven Program: A temperature gradient is applied to the oven to separate the compounds

based on their boiling points and interactions with the stationary phase.

Carrier Gas: Helium is commonly used as the carrier gas.

Detection (Mass Spectrometry - MS):

The separated compounds are introduced into a mass spectrometer.
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The molecules are ionized (e.g., by electron ionization) and fragmented.

The mass-to-charge ratio of the resulting ions is measured, providing a unique mass

spectrum for each compound.

Quantification:

The concentration of 2-undecanone is determined by comparing the peak area of the

analyte to that of the internal standard and a calibration curve generated from analytical

standards of known concentrations.

Sample Preparation Analysis Data Processing

Biological Sample Add Internal Standard SPME Gas Chromatography Mass Spectrometry Quantification

Click to download full resolution via product page

Caption: Workflow for the quantification of 2-Undecanone.

Biological Activity and Applications
2-Undecanone exhibits a range of biological activities and has several applications:

Insect and Animal Repellent: Due to its strong odor, it is a key active ingredient in insect and

animal repellents, particularly for dogs and cats.[6][7][8] It is considered a safer alternative to

DEET.[6]

Flavor and Fragrance: It is used in the perfumery and flavoring industries, contributing to

notes in some synthetic essential oils, soaps, detergents, and perfumes.[4][6]

Modulation of Neutrophil Activity: Research has shown that 2-undecanone derived from

Pseudomonas aeruginosa can modulate the activity of neutrophils. It initially activates

neutrophils through a Gαi-phospholipase C pathway but subsequently inhibits their

bactericidal activity by inducing apoptosis.[12] This suggests a mechanism by which the

bacterium may evade the host's immune response.[12]
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Antitumor Potential: It has been observed to have an inhibitory effect on lung tumorigenesis.

[13]

Signaling Pathway of 2-Undecanone in Neutrophils

The following diagram illustrates the proposed signaling pathway by which 2-undecanone
modulates neutrophil activity.

2-Undecanone Signaling in Neutrophils
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Caption: Proposed signaling pathway of 2-Undecanone in neutrophils.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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